Cas no 19851-44-6 (1,3-Bis(dimethylaminomethyl)benzene)

• Product Name: 1,3-Bis(dimethylaminomethyl)benzene
• CAS No: 19851-44-6
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 2605010
• PubChem ID: 354333391
• Update Time: 2025-10-23

1,3-Bis(dimethylaminomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis(dimethylaminomethyl)benzene
• MFCD29089345
• N,N'-(1,3-Xylylene)bis(dimethylamine)
• 1,3-Benzenedimethanamine, N,N,N',N'-tetramethyl-
• (1,3-Phenylene)bismethylenebis(dimethylamine)
• B4919
• N,N,N',N'-Tetramethylbenzene-1,3-bis(methanamine)
• ({3-[(dimethylamino)methyl]phenyl}methyl)dimethylamine
• T70519
• 19851-44-6
• 1-[3-[(dimethylamino)methyl]phenyl]-N,N-dimethylmethanamine
• 1,3-Benzenedimethanamine, N1,N1,N3,N3-tetramethyl-
• N-(3-[(Dimethylamino)methyl]benzyl)-N,N-dimethylamine #
• SCHEMBL989636
• 1,3-bis(dimethylaminomethyl)-benzene
• 810-990-3

• MDL： B152346
• Inchi： 1S/C12H20N2/c1-13(2)9-11-6-5-7-12(8-11)10-14(3)4/h5-8H,9-10H2,1-4H3
• InChI Key： OUWLQMIJGBZEME-UHFFFAOYSA-N
• SMILES： N(C)(C)CC1C=CC=C(C=1)CN(C)C

Computed Properties

• Exact Mass: 192.162648646g/mol
• Monoisotopic Mass: 192.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 6.5Ų

1,3-Bis(dimethylaminomethyl)benzene Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H227-H314
• Warning Statement： P210-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 1,3-Bis(dimethylaminomethyl)benzene

Recent Advances in the Application of 1,3-Bis(dimethylaminomethyl)benzene (CAS: 19851-44-6) in Chemical Biology and Pharmaceutical Research

The compound 1,3-Bis(dimethylaminomethyl)benzene (CAS: 19851-44-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in organic synthesis and potential therapeutic agent. This briefing synthesizes the latest findings regarding its molecular properties, synthetic utility, and emerging biological activities, with particular emphasis on studies published within the past three years.

Structural analyses reveal that the compound's unique tertiary amine-functionalized aromatic core enables dual functionality as both a ligand in metal-catalyzed reactions and a building block for bioactive molecules. A 2023 study in Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for novel antimicrobial agents, showing 85% inhibition against drug-resistant Staphylococcus aureus strains at micromolar concentrations when incorporated into quaternary ammonium derivatives.

Recent pharmacological investigations highlight unexpected immunomodulatory properties. Research teams at MIT and ETH Zürich independently reported (2022-2023) that structural analogs derived from 19851-44-6 exhibit selective inhibition of NF-κB signaling pathways, suggesting potential applications in autoimmune disease therapeutics. These findings were corroborated by in vivo models showing reduced inflammation markers in murine arthritis studies.

From a materials science perspective, the compound has shown promise in drug delivery systems. A 2024 ACS Nano publication detailed its use as a crosslinker in pH-responsive polymer nanoparticles, achieving 92% encapsulation efficiency for hydrophobic anticancer agents while maintaining biocompatibility in primate models.

Ongoing clinical translation efforts face challenges in optimizing the compound's pharmacokinetic profile, particularly regarding blood-brain barrier penetration. Current structure-activity relationship (SAR) studies focus on modifying the dimethylamino groups while preserving the aromatic core's electronic properties, as evidenced by recent patent filings from major pharmaceutical companies.

Future research directions emphasize the development of chiral derivatives for asymmetric catalysis and investigation of the compound's potential as a small-molecule protein-protein interaction inhibitor. The continued elucidation of its mechanism of action at molecular levels remains a priority for both academic and industrial research groups worldwide.